Cas no 511295-99-1 (Morpholine, 4-[(2R)-2-pyrrolidinylmethyl]-)

Morpholine, 4-[(2R)-2-pyrrolidinylmethyl]-, is a chiral morpholine derivative characterized by the incorporation of a pyrrolidinylmethyl substituent at the 4-position. This compound is of interest in synthetic and medicinal chemistry due to its structural features, which combine the morpholine ring's polarity and the pyrrolidine moiety's conformational flexibility. The (2R)-stereochemistry enhances its potential as a building block for enantioselective synthesis or as a ligand in asymmetric catalysis. Its bifunctional nature allows for applications in the development of pharmacologically active compounds, particularly in modulating receptor interactions. The compound's stability and synthetic accessibility further contribute to its utility in research and industrial processes.

Morpholine, 4-[(2R)-2-pyrrolidinylmethyl]- structure

511295-99-1 structure

Product Name:Morpholine, 4-[(2R)-2-pyrrolidinylmethyl]-

CAS No:511295-99-1

MF:C₉H₁₈N₂O

MW:170.252022266388

MDL:MFCD28975215

CID:1570902

PubChem ID:7141610

Update Time:2025-06-07

Morpholine, 4-[(2R)-2-pyrrolidinylmethyl]- Chemical and Physical Properties

Names and Identifiers

- Morpholine, 4-[(2R)-2-pyrrolidinylmethyl]-
- SCHEMBL7032911
- 4-[(2R)-2-pyrrolidinylmethyl]morpholine
- AKOS006302217
- (R)-4-(2-Pyrrolidinylmethyl)morpholine dihydrochloride
- 511295-99-1
- DTXSID301281167
- C78270
- 4-[[(2R)-pyrrolidin-2-yl]methyl]morpholine
- (R)-4-(Pyrrolidin-2-ylmethyl)morpholine
- CS-0372600
- (R)-4-(2-PYRROLIDINYLMETHYL)MORPHOLINE
- MDL： MFCD28975215
- Inchi： 1S/C9H18N2O/c1-2-9(10-3-1)8-11-4-6-12-7-5-11/h9-10H,1-8H2/t9-/m1/s1
- InChI Key： UUUSROHBEMVRKP-SECBINFHSA-N
- SMILES： O1CCN(CC1)C[C@H]1CCCN1

Computed Properties

Exact Mass: 170.14204
Monoisotopic Mass: 170.141913202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 24.5Å²

Experimental Properties

PSA: 24.5

Morpholine, 4-[(2R)-2-pyrrolidinylmethyl]- Pricemore >>

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